N-(4-ethoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[(8-methyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H28N4O2S/c1-3-30-20-11-9-19(10-12-20)25-21(29)17-31-23-22(18-7-5-4-6-8-18)26-24(27-23)13-15-28(2)16-14-24/h4-12H,3,13-17H2,1-2H3,(H,25,29)
• InChI Key: JNXITZSLCKPBMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCN(CC3)C)N=C2C4=CC=CC=C4
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
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Scientific Research Applications

• Biochemical Agonism and Ligand Affinity : The compound is known for its high affinity as a ligand for specific receptors, such as the human ORL1 (orphanin FQ/nociceptin) receptor. Researchers have synthesized a series of ligands, including variants of the triazaspiro[4.5]decan-4-one class, demonstrating high affinity and selectivity towards these receptors, indicating potential in biochemical research and drug development (Röver et al., 2000).

• Antimicrobial Activity : Several studies have focused on the synthesis of new derivatives of the compound and investigated their antimicrobial activities. For instance, specific triazole derivatives were found to exhibit significant potency against various Candida species and pathogenic bacteria (Altıntop et al., 2011). Another study synthesized analogs of triazolo[3,4-a]phthalazines and evaluated their anticancer and antimicrobial activity, indicating the compound's potential in the development of new antimicrobial agents (Kumar et al., 2019).

• Antiviral Evaluation : The compound's structure has been modified to create derivatives with antiviral activity. For example, N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives were synthesized and evaluated for their antiviral activity, demonstrating effectiveness against influenza A/H3N2 virus and human coronavirus 229E (Apaydın et al., 2020).

• Anticancer Research : The compound has been investigated for its potential in anticancer research. For instance, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were studied for their anticancer activity, particularly against human lung adenocarcinoma cells (Evren et al., 2019).

• Radiopharmaceutical Applications : Certain derivatives of the compound have been explored for use in radiopharmaceuticals. For example, a dipeptide derivative was synthesized and radiolabeled for potential use in brain imaging, showcasing the versatility of this compound in diagnostic imaging (Abdel-Ghany et al., 2013).